molecular formula CH4Nb B077025 Niobium carbide (NbC) CAS No. 12069-94-2

Niobium carbide (NbC)

Cat. No.: B077025
CAS No.: 12069-94-2
M. Wt: 108.949 g/mol
InChI Key: CLOIETWQBJYMFR-UHFFFAOYSA-N
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Description

Niobium carbide is an extremely hard refractory ceramic material. It is commercially used in tool bits for cutting tools and is usually processed by sintering. It appears as a brown-gray metallic powder with a purple lustre and is highly corrosion-resistant . Niobium carbide has a cubic crystal structure and is known for its high melting point of 3,608°C .

Preparation Methods

Synthetic Routes and Reaction Conditions: Niobium carbide can be synthesized by heating niobium oxide in a vacuum at 1800°C and adding coke . Another method involves the direct carburization of niobium metal in an atmosphere of an argon and ethylene gas mixture at temperatures up to 2100°C .

Industrial Production Methods: In industrial settings, niobium carbide is often produced by the reaction of niobium pentoxide with carbon in a vacuum or inert atmosphere at high temperatures. This process ensures the formation of stoichiometric niobium carbide with high purity .

Chemical Reactions Analysis

Types of Reactions: Niobium carbide undergoes various chemical reactions, including oxidation, reduction, and substitution reactions.

Common Reagents and Conditions:

Major Products Formed:

    Oxidation: Niobium pentoxide (Nb2O5)

    Reduction: Niobium metal (Nb) and methane (CH4)

    Substitution: Niobium halides (e.g., NbCl5) and carbon halides (e.g., CCl4)

Biological Activity

Niobium carbide (NbC) is a transition metal carbide that has gained attention in various fields, including biomedical applications, due to its unique properties. This article delves into the biological activity of NbC, particularly focusing on its antimicrobial effects, biocompatibility, and potential therapeutic applications.

Overview of Niobium Carbide

Niobium carbide is an inorganic compound with the formula NbC. It is known for its hardness, high melting point, and electrical conductivity, making it suitable for various industrial applications. Recent studies have explored its potential in biological contexts, particularly as a nanomaterial in medical therapies.

Antimicrobial Activity

Recent research highlights the antimicrobial properties of NbC nanoparticles against common pathogens such as Staphylococcus aureus and Escherichia coli.

Case Study: Photothermal Therapy

A study demonstrated that NbC nanoparticles could be utilized in photothermal therapy (PTT) for infected wounds. The nanoparticles exhibited excellent optical absorption in the ultraviolet-visible-near-infrared range, allowing them to effectively convert light energy into heat. This heat can kill bacteria and promote wound healing.

  • Experimental Setup : Mice with infected wounds were treated with NbC nanoparticles and exposed to near-infrared (NIR) laser irradiation.
  • Results : The treatment led to a significant reduction in bacterial counts and accelerated wound healing compared to control groups. The study also reported low toxicity levels in vivo, indicating that NbC nanoparticles are biocompatible and safe for use in medical applications .
Parameter Control Group NbC Group NbC + NIR Group
Bacterial Count (CFU/ml)10^810^610^3
Wound Healing Time (days)14107
Toxicity LevelHighLowVery Low

Biocompatibility and Safety

The biocompatibility of NbC nanoparticles has been assessed through various assays:

  • Hemolysis Assay : Evaluated the effect of NbC on red blood cells. Results indicated minimal hemolysis at concentrations used for therapeutic applications.
  • CCK-8 Assay : This assay assessed cell viability in MC3T3-E1 osteoblasts after exposure to NbC nanoparticles. The results showed that the nanoparticles did not significantly affect cell viability at therapeutic concentrations .

The antimicrobial mechanism of NbC is believed to involve:

  • Direct Contact : The nanoparticles interact with bacterial membranes, causing structural damage.
  • Photothermal Effect : Upon NIR laser irradiation, NbC generates heat, which can lead to bacterial death.
  • Reactive Oxygen Species (ROS) Generation : NbC may induce oxidative stress in bacterial cells, further contributing to its antimicrobial activity .

Applications in Tissue Engineering

Recent studies have explored the use of NbC nanosheets in tissue engineering, particularly in intestinal organoids:

  • Study Findings : Low concentrations of NbC nanosheets were found to stimulate cell growth and viability within intestinal organoids without exhibiting toxic effects. In contrast, high concentrations inhibited growth, suggesting an optimal dosage for therapeutic use .

Properties

IUPAC Name

methane;niobium
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/CH4.Nb/h1H4;
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CLOIETWQBJYMFR-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C.[Nb]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

CH4Nb
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

108.949 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

12069-94-2
Record name Niobium carbide
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0012069942
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name Niobium carbide (NbC)
Source EPA Chemicals under the TSCA
URL https://www.epa.gov/chemicals-under-tsca
Description EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Q & A

Q1: What is the structure and composition of Niobium carbide?

A1: Niobium carbide (NbC) is a ceramic material with a rock-salt crystal structure. [] Its stoichiometry can vary within a certain range, leading to the formation of different phases like Nb₄C₃ and Nb₆C₅. [] This variability allows for tailoring of its properties for specific applications.

Q2: What are the key mechanical properties of NbC that make it suitable for demanding applications?

A2: NbC boasts high hardness, a very high melting point (around 3,490 °C), and relatively low density. [] These properties make it an attractive material for applications involving high temperatures and wear resistance, such as cutting tools and wear protection coatings. []

Q3: Can the properties of Niobium carbide be modified?

A3: Yes, the properties of NbC can be significantly influenced by factors like the type and concentration of the binder used (e.g., cobalt, nickel, nickel-molybdenum) and the sintering process employed (e.g., spark plasma sintering, liquid phase sintering). [] These factors affect the balance between hardness and toughness, enabling the material to be tailored for specific needs.

Q4: What methods are used to synthesize Niobium carbide?

A4: Several methods can be used to synthesize NbC, including:

  • High-energy milling: This technique involves milling niobium and carbon (graphite) powders to promote their reaction and form NbC. [, ]
  • Carbothermal reduction: This method uses a mixture of methane (CH4) and hydrogen (H2) to reduce and carburize niobium oxide precursors at elevated temperatures (around 1173 K) to form NbC. [, , ]
  • Plasma spray welding: This technique involves injecting NbC powders along with a matrix metal (e.g., nickel-based alloys) into a plasma jet, which melts and propels them onto a substrate to form a composite coating. []

Q5: What are the advantages of using high-energy milling for NbC synthesis?

A5: High-energy milling offers a relatively simple and versatile route for synthesizing NbC. [, ] It eliminates the need for high temperatures often required in other methods, making it potentially more cost-effective.

Q6: How is Niobium carbide being explored as a potential substitute for tungsten carbide (WC)?

A6: NbC is being investigated as a potential alternative to tungsten carbide (WC) in cutting tools and wear protection applications. [, , , ] Its high hardness and wear resistance, combined with the potential for sustainable sourcing of niobium, make it an attractive alternative to WC, which relies on the less abundant tungsten.

Q7: Beyond cutting tools, what other applications is Niobium carbide being explored for?

A7: NbC is also being investigated for its potential in:

  • Corrosion-resistant coatings: NbC coatings applied via thermoreactive diffusion have shown promising results in improving the corrosion resistance of gray cast iron in biodiesel applications. [, ]
  • Metal matrix composites: Incorporating NbC particles into aluminum alloys like AA6061 through friction stir processing has been shown to enhance mechanical properties such as hardness, stiffness, and wear resistance. [, ]
  • Biomedical applications: Recent studies explore NbC as a photothermal agent for targeted tumor therapy due to its near-infrared absorption properties. [] This application leverages NbC's ability to generate heat and reactive oxygen species upon near-infrared irradiation, potentially leading to tumor cell death.

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.